Cas no 953898-98-1 (1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one)

• Product Name: 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one
• CAS No: 953898-98-1
• MF: C₁₃H₁₅F₃N₂O
• MW: 272.266213655472
• CID: 4667218
• Update Time: 2025-05-20

1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one

• Inchi： 1S/C13H15F3N2O/c14-13(15,16)10-4-1-3-9(7-10)11(17)8-18-6-2-5-12(18)19/h1,3-4,7,11H,2,5-6,8,17H2
• InChI Key： AXWKFQILPWQMGI-UHFFFAOYSA-N
• SMILES： N1(CCCC1=O)CC(N)C1C=CC=C(C=1)C(F)(F)F

Additional information on 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one

Introduction to 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one (CAS No. 953898-98-1)

1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 953898-98-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of a trifluoromethyl group and an amino-pyrrolidinone core contributes to its distinctive reactivity and potential therapeutic applications.

The structure of 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one is characterized by a pyrrolidinone ring substituted with a 3-(trifluoromethyl)phenyl group and an ethyl chain terminated with an amino group. This configuration imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in drug design.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of pyrrolidinone derivatives in the development of novel therapeutic agents. The compound in question has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The amino-pyrrolidinone scaffold provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

In vitro studies have demonstrated that 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one exhibits notable activity against several target enzymes and receptors. For instance, preliminary research suggests that it may interact with enzymes involved in the metabolism of xenobiotics, potentially offering benefits in the treatment of metabolic disorders. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group into the phenyl ring is a critical step, often achieved through halogenation and subsequent metal-catalyzed cross-coupling reactions. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to optimize the production process and minimize byproduct formation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers are exploring its efficacy in preclinical models of various diseases, including cancer, autoimmune disorders, and neurological conditions. The biological activity observed so far indicates that 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one may serve as a valuable starting point for developing next-generation therapeutics.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its suitability for systemic administration. Furthermore, its chemical stability under various conditions makes it a promising candidate for formulation into oral or injectable dosage forms.

As research continues to uncover new applications for 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one, collaborations between academic institutions and pharmaceutical companies are likely to increase. These partnerships will facilitate the translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients in need. The compound's unique structure and promising biological activity position it as a cornerstone in modern drug discovery efforts.

The future prospects for this molecule are bright, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Innovations in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}pyrrolidin-2-one (CAS No. 953898-98-1) represents a significant advancement in pharmaceutical research. Its complex structure, combined with its demonstrated biological activity, makes it a valuable asset in the quest for novel therapeutic agents. As scientists continue to unravel its potential applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.